Cas no 2229157-94-0 (3-(1-ethylcyclobutyl)-2,2-dimethylcyclopropane-1-carboxylic acid)

• Product Name: 3-(1-ethylcyclobutyl)-2,2-dimethylcyclopropane-1-carboxylic acid
• CAS No: 2229157-94-0
• MF: C₁₂H₂₀O₂
• MW: 196.286004066467
• CID: 5902519
• PubChem ID: 165627531
• Update Time: 2025-05-21

3-(1-ethylcyclobutyl)-2,2-dimethylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(1-ethylcyclobutyl)-2,2-dimethylcyclopropane-1-carboxylic acid
• 2229157-94-0
• EN300-1775354

• Inchi： 1S/C12H20O2/c1-4-12(6-5-7-12)9-8(10(13)14)11(9,2)3/h8-9H,4-7H2,1-3H3,(H,13,14)
• InChI Key： DMEYCHBHJFAVSW-UHFFFAOYSA-N
• SMILES： OC(C1C(C)(C)C1C1(CC)CCC1)=O

Computed Properties

• Exact Mass: 196.146329876g/mol
• Monoisotopic Mass: 196.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 37.3Ų

Additional information on 3-(1-ethylcyclobutyl)-2,2-dimethylcyclopropane-1-carboxylic acid

3-(1-Ethylcyclobutyl)-2,2-Dimethylcyclopropane-1-Carboxylic Acid: A Comprehensive Overview

The compound 3-(1-ethylcyclobutyl)-2,2-dimethylcyclopropane-1-carboxylic acid, identified by the CAS number 2229157-94-0, is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of cyclopropane carboxylic acids, which have garnered considerable attention in recent years due to their unique properties and versatility in synthetic chemistry. The molecule's structure, featuring a cyclopropane ring fused with a cyclobutane ring and substituted with ethyl and methyl groups, contributes to its distinctive reactivity and functionality.

Recent studies have highlighted the importance of such bicyclic compounds in drug design and development. The cyclopropane ring is known for its strain energy, which can be harnessed to induce specific reactivity in chemical reactions. Similarly, the presence of the cyclobutane ring introduces additional structural rigidity, potentially enhancing the molecule's stability and bioavailability. These features make 3-(1-ethylcyclobutyl)-2,2-dimethylcyclopropane-1-carboxylic acid a promising candidate for use in advanced drug delivery systems and as a precursor in the synthesis of bioactive molecules.

The synthesis of this compound typically involves multi-step processes that require precise control over reaction conditions to achieve high yields and purity. Researchers have explored various methodologies, including ring-closing metathesis and enolate alkylation, to construct the bicyclic framework efficiently. The use of transition metal catalysts has been particularly effective in facilitating these transformations, underscoring the importance of catalytic chemistry in modern organic synthesis.

In terms of applications, 3-(1-ethylcyclobutyl)-2,2-dimethylcyclopropane-1-carboxylic acid has shown potential in the development of novel materials with tailored mechanical properties. Its rigid structure and ability to form stable bonds make it a valuable component in polymer science and nanotechnology. Additionally, this compound has been investigated for its role in enzyme inhibition studies, where its unique stereochemistry may play a crucial role in modulating biological activity.

Recent advancements in computational chemistry have enabled researchers to predict the electronic properties and reactivity profiles of this compound with greater accuracy. Molecular modeling studies have revealed that the compound exhibits favorable solubility characteristics and low toxicity profiles, making it suitable for use in biomedical applications. Furthermore, its ability to undergo selective functionalization has opened new avenues for its use as a building block in medicinal chemistry.

The integration of experimental and computational approaches has significantly enhanced our understanding of the properties and behavior of 3-(1-ethylcyclobutyl)-2,2-dimethylcyclopropane-1-carboxylic acid. By leveraging cutting-edge research techniques, scientists are now better equipped to exploit this compound's potential across diverse fields such as materials science, pharmacology, and biotechnology. As research continues to unfold, this compound is poised to make meaningful contributions to both academic and industrial advancements.